Cas no 1125-41-3 (5-Chloro-3-methylbenzofuran)

• Product Name: 5-Chloro-3-methylbenzofuran
• CAS No: 1125-41-3
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 117437
• PubChem ID: 11423797
• Update Time: 2025-10-22

5-Chloro-3-methylbenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-Benzofuran
• 5-chloro-3-methyl-1-benzofuran
• Benzofuran,5-chloro-3-methyl-
• 5-Chlor-3-methyl-benzofuran
• 5-CHLORO-3-METHYLBENZOFURAN
• Benzofuran,5-chloro-3-methyl
• GBSSYXMLLXIOCV-UHFFFAOYSA-N
• AKOS006284044
• CS-0451320
• (3-Bromopiperidine-1,3-diyl)bis(phenylmethanone)
• CCG-321330
• DTXSID30465365
• EN300-100269
• SCHEMBL2091508
• Z1198170631
• 1125-41-3
• BAA12541
• 5-chloro-3-methyl benzofuran
• 5-Chloro-3-methylbenzofuran

• MDL： MFCD06797625
• Inchi： 1S/C9H7ClO/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5H,1H3
• InChI Key： GBSSYXMLLXIOCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=CO2

Computed Properties

• Exact Mass: 166.01900
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 238.4±20.0 °C at 760 mmHg
• Flash Point: 98.0±21.8 °C
• PSA: 13.14000
• LogP: 3.39460
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

5-Chloro-3-methylbenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Chloro-3-methylbenzofuran

5-Chloro-3-methylbenzofuran (CAS No. 1125-41-3): A Comprehensive Overview of Properties and Applications

5-Chloro-3-methylbenzofuran (CAS No. 1125-41-3) is an important heterocyclic compound that has garnered significant attention in various scientific and industrial applications. This benzofuran derivative is characterized by its unique molecular structure, combining a furan ring with a benzene moiety, and modified with chloro and methyl substituents. The compound's distinct chemical properties make it valuable in multiple fields, including pharmaceutical research, material science, and organic synthesis.

The growing interest in 5-Chloro-3-methylbenzofuran synthesis and applications is evident from recent search trends, where researchers frequently inquire about its physical and chemical properties, synthetic routes, and potential uses in drug development. Many users also search for "benzofuran derivatives uses" and "chloro-methyl substituted heterocycles," indicating a strong market demand for specialized information about this compound class.

From a structural perspective, 5-Chloro-3-methylbenzofuran exhibits interesting features that contribute to its reactivity and functionality. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups creates a unique electronic environment that influences its chemical behavior and intermolecular interactions. This characteristic makes it particularly valuable in the design of novel materials and bioactive compounds.

In pharmaceutical research, 5-Chloro-3-methylbenzofuran serves as a key building block for developing potential therapeutic agents. The benzofuran scaffold is known to exhibit various biological activities, and its derivatives are being investigated for their potential in treating multiple conditions. Recent studies have focused on the compound's role in creating new drug candidates, particularly in areas where traditional medications show limitations.

The material science field has also shown considerable interest in 5-Chloro-3-methylbenzofuran and related compounds. Researchers are exploring its use in developing advanced organic materials with specific optical or electronic properties. The compound's structural features make it suitable for creating functional polymers and molecular devices, addressing current demands for more efficient and specialized materials.

From a synthetic chemistry standpoint, 5-Chloro-3-methylbenzofuran preparation methods have evolved significantly in recent years. Modern synthetic approaches focus on improving yield, selectivity, and environmental friendliness. Many researchers search for "green synthesis of benzofuran derivatives" and "catalytic methods for heterocycle formation," reflecting the growing emphasis on sustainable chemistry practices in this field.

The commercial availability of 5-Chloro-3-methylbenzofuran (CAS No. 1125-41-3) has increased in response to rising demand from research institutions and industrial laboratories. Suppliers typically offer the compound in various purity grades, with analytical standards and bulk quantities available to meet different application requirements. Quality control measures ensure consistency in physical properties and chemical composition across batches.

Analytical characterization of 5-Chloro-3-methylbenzofuran typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity while providing valuable data about its molecular structure and behavior. Many research queries focus on "spectral data for 5-Chloro-3-methylbenzofuran" and "analytical methods for benzofuran compounds," highlighting the importance of reliable characterization in its applications.

Safety considerations for handling 5-Chloro-3-methylbenzofuran follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety practices should always be observed during its use and storage. Researchers often search for "benzofuran compound safety data" and "handling precautions for chlorinated heterocycles," demonstrating awareness of responsible chemical management.

The future outlook for 5-Chloro-3-methylbenzofuran applications appears promising, with ongoing research exploring new possibilities in various scientific disciplines. As interest in specialty chemicals and functional materials continues to grow, this compound and its derivatives are likely to play increasingly important roles in scientific advancement and technological innovation.

Market trends indicate steady growth in demand for benzofuran-based compounds, driven by their versatility and potential in multiple applications. The compound's unique combination of structural features and reactivity makes it particularly valuable in addressing current challenges in medicinal chemistry and materials science, ensuring its continued relevance in scientific research and industrial development.